![molecular formula C6H8N4O2S B2441736 methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate CAS No. 2229142-37-2](/img/structure/B2441736.png)
methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate, also known as MCTC, is a chemical compound that has garnered significant attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
Methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate exerts its biological effects by inhibiting the activity of various enzymes and proteins. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to induce apoptosis in cancer cells and inhibit the growth of various tumor cell lines. Additionally, this compound has been shown to exhibit anti-microbial activity against various pathogens.
Advantages and Limitations for Lab Experiments
Methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile. This compound also exhibits good solubility in a range of solvents, making it suitable for use in various assays. However, this compound has some limitations, including its relatively low potency compared to other anti-inflammatory and anti-tumor agents.
Future Directions
There are several future directions for research on methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate. One area of interest is the development of more potent derivatives of this compound with improved biological activity. Another area of interest is the investigation of this compound as a potential treatment for various inflammatory and tumor-related diseases. Additionally, there is potential for the use of this compound as a drug delivery system for various therapeutic agents.
Synthesis Methods
Methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate can be synthesized through a multi-step process. The first step involves the reaction of 4-chlorobutyronitrile with thiosemicarbazide to form 4-(aminomethyl)thiosemicarbazide. This intermediate is then reacted with methyl chloroformate to yield this compound.
Scientific Research Applications
Methyl 1-(carbamothioylmethyl)-1H-1,2,3-triazole-4-carboxylate has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been investigated for its potential use as a drug delivery system due to its ability to penetrate cell membranes.
properties
IUPAC Name |
methyl 1-(2-amino-2-sulfanylideneethyl)triazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O2S/c1-12-6(11)4-2-10(9-8-4)3-5(7)13/h2H,3H2,1H3,(H2,7,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHKHQUWAHUUDSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN(N=N1)CC(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.